Cas no 1203269-68-4 (N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide)

• Product Name: N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide
• CAS No: 1203269-68-4
• MF: C₁₄H₂₅N₅O
• MW: 279.381202459335
• CID: 6074999
• PubChem ID: 45497028
• Update Time: 2025-07-21

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide
• N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-2,2-dimethylpropanamide
• VU0649345-1
• SR-01000924051
• F5626-0057
• N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)pivalamide
• 1203269-68-4
• AKOS024516123
• SR-01000924051-1
• N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,2-dimethylpropanamide

• Inchi： 1S/C14H25N5O/c1-6-15-11-9-12(19-10(2)18-11)16-7-8-17-13(20)14(3,4)5/h9H,6-8H2,1-5H3,(H,17,20)(H2,15,16,18,19)
• InChI Key： PNKGWJPPCMOQLD-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NCC)N=C(C)N=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.20591044g/mol
• Monoisotopic Mass: 279.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide (CAS No. 1203269-68-4)

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide (CAS No. 1203269-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name, features a pyrimidine core, which is a key motif in many biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The molecular structure of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide includes a 2-methylpyrimidine scaffold, which is known for its versatility in medicinal chemistry. The presence of an ethylamino group at the 6-position and a dimethylpropanamide side chain enhances its binding affinity to specific biological targets. This makes it a valuable candidate for studying kinase inhibitors and signal transduction pathways, which are hot topics in current cancer research and autoimmune disease studies.

In recent years, the demand for high-purity chemical intermediates like N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Scientists are increasingly exploring its role in structure-activity relationship (SAR) studies, aiming to optimize its pharmacological profile. This aligns with the growing trend of personalized medicine, where tailored therapeutics are developed to address individual patient needs.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrimidine derivatives have shown promise in modulating neurotransmitter systems, making them relevant for conditions like neurodegenerative diseases and mood disorders. With the rise of AI-driven drug design, computational models are being employed to predict the efficacy and safety of such compounds, further accelerating their adoption in preclinical research.

From a synthetic chemistry perspective, the preparation of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide involves multi-step organic reactions, including amination and acylation processes. Researchers are optimizing these protocols to improve yield and scalability, addressing the industry's need for cost-effective manufacturing. This is particularly relevant given the increasing focus on green chemistry and sustainable practices in pharmaceutical production.

In summary, N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,2-dimethylpropanamide (CAS No. 1203269-68-4) represents a compelling case study in modern drug discovery. Its structural complexity and biological relevance make it a focal point for ongoing research, particularly in the fields of oncology, neurology, and immunology. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.